Cas no 1251924-24-9 ((2-bromo-4,5-dimethoxyphenyl)methanamine hydrochloride)

• Product Name: (2-bromo-4,5-dimethoxyphenyl)methanamine hydrochloride
• CAS No: 1251924-24-9
• MF: C₉H₁₃BrClNO₂
• MW: 282.562021017075
• CID: 4582078
• Update Time: 2025-05-21

(2-bromo-4,5-dimethoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-bromo-4,5-dimethoxyphenyl)methanamine hydrochloride
• 1-(2-Bromo-4,5-dimethoxyphenyl)methanamine hydrochloride

• Inchi： 1S/C9H12BrNO2.ClH/c1-12-8-3-6(5-11)7(10)4-9(8)13-2;/h3-4H,5,11H2,1-2H3;1H
• InChI Key： YTUGVGNECAARQQ-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=C(OC)C=C1Br)N.[H]Cl

(2-bromo-4,5-dimethoxyphenyl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-bromo-4,5-dimethoxyphenyl)methanamine hydrochloride

Introduction to (2-bromo-4,5-dimethoxyphenyl)methanamine hydrochloride (CAS No. 1251924-24-9)

(2-bromo-4,5-dimethoxyphenyl)methanamine hydrochloride, identified by its CAS number 1251924-24-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The presence of both bromine and methoxy substituents on the aromatic ring, along with the amine functional group, contributes to its unique chemical properties and potential applications in drug discovery.

The< strong>structure of (2-bromo-4,5-dimethoxyphenyl)methanamine hydrochloride is characterized by a benzene ring substituted with a bromine atom at the 2-position and two methoxy groups at the 4- and 5-positions. The amine group is attached to the methyl carbon, forming an N-methylated amine derivative. This structural arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets.

In recent years, there has been growing interest in exploring the< strong>pharmacological potential of this compound. The bromine atom serves as a handle for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity. Additionally, the methoxy groups contribute to lipophilicity and can influence metabolic stability, making this compound a valuable scaffold for drug design.

One of the most compelling aspects of (2-bromo-4,5-dimethoxyphenyl)methanamine hydrochloride is its< strong>biological activity. Preclinical studies have demonstrated that this compound exhibits inhibitory effects on various enzymatic targets, suggesting its potential as an anti-inflammatory agent. The amine group can interact with hydrogen bond donors and acceptors in biological systems, facilitating binding to protein targets. Furthermore, the bromine substituent can enhance binding affinity through halogen bonding interactions.

The< strong>synthesis of (2-bromo-4,5-dimethoxyphenyl)methanamine hydrochloride involves multi-step organic reactions, starting from commercially available aromatic precursors. The key steps include bromination of the benzene ring followed by methylation at specific positions. The final step involves N-methylation of the amine group and subsequent salt formation with hydrochloric acid to yield the hydrochloride salt. This synthetic route has been optimized for high yield and purity, ensuring that researchers have access to high-quality material for their studies.

In the realm of< strong>drug discovery, (2-bromo-4,5-dimethoxyphenyl)methanamine hydrochloride serves as a versatile building block for more complex molecules. Its unique structural features allow for modifications at multiple sites, enabling the exploration of diverse pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical models and are being further investigated for their therapeutic potential.

The< strong>chemical properties of this compound make it particularly interesting for medicinal chemists. The presence of both electrophilic and nucleophilic centers allows for diverse functionalization strategies. For instance, the bromine atom can be replaced with other halogens or used in cross-coupling reactions to introduce aryl groups at specific positions. The amine group can be further modified to explore different pharmacological profiles.

Recent advances in computational chemistry have enabled more efficient screening of compounds like (2-bromo-4,5-dimethoxyphenyl)methanamine hydrochloride for biological activity. Molecular docking studies have been used to predict binding affinities and identify potential lead compounds for drug development. These computational approaches complement traditional experimental methods and have accelerated the discovery process.

The< strong>pharmacokinetic profile of this compound is another area of interest. Studies have shown that it exhibits reasonable oral bioavailability and metabolic stability in preclinical models. These properties are critical for evaluating its suitability as a candidate for further development into a therapeutic agent. Additionally, its solubility characteristics have been optimized through salt formation with hydrochloric acid, improving its bioavailability.

In conclusion, (2-bromo-4,5-dimethoxyphenyl)methanamine hydrochloride is a promising compound with significant potential in pharmaceutical research. Its unique structure and biological activity make it a valuable tool for drug discovery efforts aimed at developing novel therapeutics for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in medicinal chemistry and drug development.